![molecular formula C13H14N4S B5658049 4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-ethylthieno[2,3-d]pyrimidine](/img/structure/B5658049.png)
4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-ethylthieno[2,3-d]pyrimidine
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Overview
Description
The compound “4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-ethylthieno[2,3-d]pyrimidine” is a complex organic molecule that contains several functional groups including a pyrazole ring and a thieno[2,3-d]pyrimidine moiety . Pyrazole derivatives are known to exhibit a wide range of biological properties .
Synthesis Analysis
While the specific synthesis pathway for this compound isn’t available, similar compounds are often synthesized through condensation or substitution reactions . For instance, pyrazole-based ligands have been synthesized via the condensation of (3,5-dimethyl-1H pyrazol-1-yl)methanol with the appropriate primary amine .Scientific Research Applications
Pharmaceutical Research
The compound has been explored for its potential in pharmaceutical applications due to its structural similarity to molecules that exhibit a range of biological activities . Research has focused on synthesizing derivatives and analogs to assess their therapeutic potential against various diseases, including cancer, bacterial infections, and metabolic disorders.
Agricultural Chemistry
In agricultural chemistry, compounds like Enamine_000752 are studied for their role in plant growth and protection . They may be used to develop new agrochemicals that can enhance crop yield and resistance to pests and diseases.
Material Science
The unique chemical structure of the compound suggests potential applications in material science, particularly in the development of organic semiconductors and photodetectors . Its electronic properties could be harnessed for creating components in solar cells and light-emitting diodes (LEDs).
Environmental Science
In environmental science, such compounds are often analyzed for their interaction with environmental factors . They can be used as markers or tracers to study pollution patterns, degradation processes, and the impact of human activities on ecosystems.
Analytical Chemistry
The compound’s role in analytical chemistry includes its use as a standard or reagent in various chromatographic and spectroscopic techniques . This aids in the detection and quantification of complex mixtures and the understanding of chemical interactions.
Biochemistry and Molecular Biology
In biochemistry and molecular biology, the compound is used to study enzyme reactions, protein interactions, and cellular pathways . It serves as a tool to dissect complex biological processes and to identify potential targets for drug development.
Future Directions
The future research directions for this compound could include exploring its potential biological activities, optimizing its synthesis, and studying its physical and chemical properties in more detail. Given the biological activity of similar compounds, it could be a promising candidate for drug development .
properties
IUPAC Name |
4-(3,5-dimethylpyrazol-1-yl)-6-ethylthieno[2,3-d]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N4S/c1-4-10-6-11-12(14-7-15-13(11)18-10)17-9(3)5-8(2)16-17/h5-7H,4H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QQRSNPAHELACHW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=C(N=CN=C2S1)N3C(=CC(=N3)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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